5-Nitro-2-[(oxiran-2-yl)methoxy]pyridine

• CAS RN: 139005-01-9
• Molecular Formula: C8H8N2O4
• Molecular Weight: 196.16 g/mol
• IUPAC Name: 5-nitro-2-(oxiran-2-ylmethoxy)pyridine
• InChI: InChI=1S/C8H8N2O4/c11-10(12)6-1-2-8(9-3-6)14-5-7-4-13-7/h1-3,7H,4-5H2
• InChI Key: UDIHDLPABZEYGH-UHFFFAOYSA-N
• SMILES: C1C(O1)COC2=NC=C(C=C2)[N+](=O)[O-]
• synonyms: Pyridine, 5-nitro-2-(oxiranylmethoxy)- (9CI)

Description

5-Nitro-2-[(oxiran-2-yl)methoxy]pyridine is a chemical compound that has been widely used in scientific research due to its unique properties. This compound has gained significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agriculture, and materials science.

Mechanism Of Action

The mechanism of action of 5-Nitro-2-[(oxiran-2-yl)methoxy]pyridine is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in various biological processes. It has been shown to inhibit the growth of cancer cells by blocking the activity of DNA topoisomerases, which are enzymes involved in DNA replication. It has also been shown to inhibit the activity of bacterial and fungal enzymes, making it a potential antibacterial and antifungal agent.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-Nitro-2-[(oxiran-2-yl)methoxy]pyridine have been extensively studied. It has been shown to have a low toxicity profile and is generally well-tolerated in animals. It has been shown to have a moderate half-life in the body, making it suitable for use in various applications.

Advantages And Limitations For Lab Experiments

The advantages of using 5-Nitro-2-[(oxiran-2-yl)methoxy]pyridine in lab experiments include its stability, low toxicity, and ability to form stable complexes with various drugs and metals. However, its limitations include its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of 5-Nitro-2-[(oxiran-2-yl)methoxy]pyridine. These include further investigation of its potential use as an antitumor, antibacterial, and antifungal agent. It may also be studied for its potential use in drug delivery systems, as well as its potential use in the synthesis of novel materials. Additionally, further studies are needed to fully understand its mechanism of action and its potential side effects.

Synthesis Methods

The synthesis of 5-Nitro-2-[(oxiran-2-yl)methoxy]pyridine involves the reaction of 2-(chloromethyl)oxirane with 5-nitro-2-hydroxypyridine in the presence of a base such as potassium carbonate. The reaction takes place under mild conditions and yields the desired product in good yields. The purity of the product can be improved by recrystallization from an appropriate solvent.

Scientific Research Applications

5-Nitro-2-[(oxiran-2-yl)methoxy]pyridine has been extensively used in scientific research due to its potential applications in various fields. In the pharmaceutical industry, this compound has been studied for its antitumor, antibacterial, and antifungal activities. It has also been investigated for its potential use as a drug delivery system due to its ability to form stable complexes with various drugs.
In the field of agriculture, 5-Nitro-2-[(oxiran-2-yl)methoxy]pyridine has been studied for its herbicidal and insecticidal properties. It has been shown to be effective against various weeds and pests, making it a potential alternative to traditional pesticides.
In materials science, this compound has been investigated for its potential use as a building block for the synthesis of novel materials. It has been shown to form stable complexes with various metals, which can be used to create new materials with unique properties.